![molecular formula C17H18INO2 B4234194 2-iodo-N-[1-(4-methoxyphenyl)propyl]benzamide](/img/structure/B4234194.png)
2-iodo-N-[1-(4-methoxyphenyl)propyl]benzamide
Overview
Description
2-iodo-N-[1-(4-methoxyphenyl)propyl]benzamide is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is also known as ML327 and is widely used in scientific research for its various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-iodo-N-[1-(4-methoxyphenyl)propyl]benzamide involves the inhibition of various enzymes such as CK2 and HDAC3. This inhibition leads to the modulation of various cellular processes such as gene expression and cell signaling pathways. The exact mechanism of action of this compound is still being studied and further research is needed to fully understand its effects on cellular processes.
Biochemical and Physiological Effects:
2-iodo-N-[1-(4-methoxyphenyl)propyl]benzamide has been found to exhibit various biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells and has also been found to exhibit neuroprotective effects in various neurodegenerative disorders. Additionally, this compound has been found to exhibit anti-inflammatory effects and has been linked to the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-iodo-N-[1-(4-methoxyphenyl)propyl]benzamide in lab experiments include its well-defined chemical structure, its high purity, and its known mechanism of action. However, the limitations of using this compound in lab experiments include its potential toxicity and its limited solubility in certain solvents.
Future Directions
There are several future directions for the study of 2-iodo-N-[1-(4-methoxyphenyl)propyl]benzamide. Some of these directions include the optimization of its synthesis method, the development of more potent analogs, and the exploration of its potential therapeutic applications in various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various cellular processes.
Scientific Research Applications
2-iodo-N-[1-(4-methoxyphenyl)propyl]benzamide has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit inhibitory effects on various enzymes such as the protein kinase CK2 and the histone deacetylase HDAC3. These enzymes are involved in various cellular processes and their inhibition has been linked to the treatment of various diseases such as cancer and neurodegenerative disorders.
properties
IUPAC Name |
2-iodo-N-[1-(4-methoxyphenyl)propyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18INO2/c1-3-16(12-8-10-13(21-2)11-9-12)19-17(20)14-6-4-5-7-15(14)18/h4-11,16H,3H2,1-2H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICCXOGPJPRWLTM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=C(C=C1)OC)NC(=O)C2=CC=CC=C2I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18INO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-iodo-N-[1-(4-methoxyphenyl)propyl]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 4-{4-[2-(benzylamino)-2-oxoethoxy]-3-ethoxy-5-iodophenyl}-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate](/img/structure/B4234123.png)
![2-[3-[2-(3,4-dimethoxyphenyl)ethyl]-1-(3-methoxyphenyl)-2,5-dioxo-4-imidazolidinyl]-N-(4-fluorophenyl)acetamide](/img/structure/B4234156.png)
![N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-2-[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B4234167.png)
![N-{[4-(4-nitrophenyl)-1-piperazinyl]carbonothioyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B4234174.png)
![N-1,3-benzothiazol-2-yl-2-{[5-(4-morpholinylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4234176.png)
![4-oxo-2-(1-piperidinyl)-1,3-diazaspiro[5.5]undec-2-ene-5-carbonitrile](/img/structure/B4234177.png)
![2-[(2-hydroxyethyl)thio]-N-(4-phenoxyphenyl)acetamide](/img/structure/B4234200.png)
![1-{3-[(allylamino)methyl]phenoxy}-3-(4-ethyl-1-piperazinyl)-2-propanol](/img/structure/B4234211.png)
![2-({N-[(4-fluorophenyl)sulfonyl]-N-phenylglycyl}amino)-N-(2-furylmethyl)benzamide](/img/structure/B4234214.png)
